DeepPep: A Technical Guide to Deep Learning-Powered Protein Inference
DeepPep: A Technical Guide to Deep Learning-Powered Protein Inference
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide explores the core methodology of DeepPep, a novel deep convolutional neural network framework for protein inference from peptide profiles. Protein inference, a critical step in proteomics, is the process of identifying the set of proteins present in a sample based on the peptides detected by mass spectrometry. DeepPep leverages the power of deep learning to improve the accuracy and robustness of this process, offering significant advantages for researchers in various fields, including drug development and biomarker discovery.
Core Principles of DeepPep
At its core, DeepPep treats the protein inference problem as a machine learning task. It utilizes a deep convolutional neural network (CNN) to learn the complex relationships between peptide sequences and their parent proteins. The fundamental idea is that the probability of a peptide being correctly identified from a mass spectrum is dependent on the presence of its originating protein.[1][2]
DeepPep quantifies the change in the predicted probability of a peptide-spectrum match when a specific protein is considered present or absent from the proteome.[3] Proteins that cause the most significant change in these probabilities are considered more likely to be present in the sample. This approach allows DeepPep to infer the most probable set of proteins that explain the observed peptide evidence.
The DeepPep Workflow
The DeepPep framework consists of a series of well-defined steps, from input data processing to the final protein scoring and inference. The overall workflow is depicted below.
Caption: The general workflow of the DeepPep algorithm.
Input Data
DeepPep requires two primary inputs:
-
Peptide Identification File: A tab-separated file containing a list of identified peptides, their corresponding protein matches, and the probability score of each peptide-spectrum match (PSM).[3]
-
Protein Database: A FASTA file containing the sequences of all potential proteins for the organism being studied.[2][3]
Data Processing and Model Training
The core of DeepPep lies in its unique data representation and the training of a deep convolutional neural network.
Binary Encoding of Peptide Matches: For each observed peptide, DeepPep creates a binary vector representation of the entire proteome.[1] In this vector, a '1' indicates the presence of the peptide sequence within a specific protein, and a '0' indicates its absence. This creates a spatial representation of peptide locations across all proteins.
Convolutional Neural Network (CNN) Training: The binary-encoded vectors are used to train a CNN. The network learns to predict the original probability of the peptide-spectrum match based on the input vector. The architecture of the CNN is designed to capture the spatial patterns of peptide occurrences within the protein sequences.
The architecture of the CNN used in DeepPep is as follows:
Caption: The architecture of the DeepPep Convolutional Neural Network.
Protein Inference
Once the CNN is trained, DeepPep performs the actual protein inference through a differential scoring mechanism.
Simulated Protein Removal: For each protein in the database, DeepPep simulates its absence by setting the corresponding entries in the binary input vector to zero.[1]
Calculate Peptide Probability Change: The modified input vector (with the protein "removed") is then fed into the trained CNN to predict a new peptide probability. The difference between the original predicted probability and this new probability is calculated.[3]
Protein Scoring: The final score for each protein is determined by the magnitude of the change in peptide probabilities when that protein is removed. A larger change indicates that the protein is more likely to be the true origin of the observed peptides.
This logical relationship can be visualized as:
Caption: The logical relationship for scoring proteins in DeepPep.
Quantitative Performance
DeepPep has been benchmarked against several other protein inference algorithms across a variety of datasets. The following tables summarize its performance based on key metrics.
Area Under the Curve (AUC) and Area Under the Precision-Recall Curve (AUPR)
| Dataset | DeepPep (AUC) | ProteinLP (AUC) | MSBayesPro (AUC) | ProteinLasso (AUC) | Fido (AUC) | DeepPep (AUPR) | ProteinLP (AUPR) | MSBayesPro (AUPR) | ProteinLasso (AUPR) | Fido (AUPR) |
| 18 Mixtures | 0.94 | 0.93 | 0.92 | 0.93 | 0.93 | 0.93 | 0.92 | 0.91 | 0.92 | 0.92 |
| Sigma49 | 0.97 | 0.96 | 0.95 | 0.96 | 0.96 | 0.97 | 0.96 | 0.95 | 0.96 | 0.96 |
| USP2 | 0.98 | 0.97 | 0.96 | 0.97 | 0.97 | 0.98 | 0.97 | 0.96 | 0.97 | 0.97 |
| Yeast | 0.78 | 0.80 | 0.75 | 0.79 | 0.79 | 0.81 | 0.83 | 0.78 | 0.82 | 0.82 |
| DME | 0.65 | 0.70 | 0.62 | 0.68 | 0.68 | 0.70 | 0.75 | 0.65 | 0.73 | 0.73 |
| HumanMD | 0.75 | 0.78 | 0.72 | 0.77 | 0.77 | 0.78 | 0.81 | 0.75 | 0.80 | 0.80 |
| HumanEKC | 0.85 | 0.82 | 0.78 | 0.81 | 0.81 | 0.88 | 0.85 | 0.80 | 0.84 | 0.84 |
Data extracted from the supplementary materials of the DeepPep publication.
F1-Measure for Positive and Negative Predictions
| Dataset | DeepPep (Positive) | ProteinLP (Positive) | MSBayesPro (Positive) | ProteinLasso (Positive) | Fido (Positive) | DeepPep (Negative) | ProteinLP (Negative) | MSBayesPro (Negative) | ProteinLasso (Negative) | Fido (Negative) |
| 18 Mixtures | 0.89 | 0.88 | 0.86 | 0.88 | 0.88 | 0.95 | 0.94 | 0.93 | 0.94 | 0.94 |
| Sigma49 | 0.94 | 0.93 | 0.91 | 0.93 | 0.93 | 0.97 | 0.96 | 0.95 | 0.96 | 0.96 |
| USP2 | 0.96 | 0.95 | 0.93 | 0.95 | 0.95 | 0.98 | 0.97 | 0.96 | 0.97 | 0.97 |
| Yeast | 0.75 | 0.77 | 0.72 | 0.76 | 0.76 | 0.80 | 0.82 | 0.77 | 0.81 | 0.81 |
| DME | 0.68 | 0.72 | 0.65 | 0.70 | 0.70 | 0.72 | 0.76 | 0.68 | 0.74 | 0.74 |
| HumanMD | 0.78 | 0.80 | 0.75 | 0.79 | 0.79 | 0.82 | 0.84 | 0.79 | 0.83 | 0.83 |
| HumanEKC | 0.88 | 0.86 | 0.82 | 0.85 | 0.85 | 0.90 | 0.88 | 0.85 | 0.87 | 0.87 |
Data extracted from the supplementary materials of the DeepPep publication.
Experimental Protocols for Benchmark Datasets
The performance of DeepPep was evaluated on seven benchmark datasets. The following provides a summary of the experimental protocols used to generate these datasets, as described in their original publications.
18 Mixtures (18Mix)
-
Sample Preparation: A mixture of 18 purified proteins was prepared and digested with trypsin.
-
Mass Spectrometry: The resulting peptides were analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) on an LTQ-Orbitrap mass spectrometer.
-
Data Analysis: The raw data was searched against a human protein database using the SEQUEST algorithm.
Sigma49
-
Sample Preparation: A standard mixture of 49 human proteins (Sigma-Aldrich) was used. The proteins were reduced, alkylated, and digested with trypsin.
-
Mass Spectrometry: The peptide mixture was analyzed by LC-MS/MS using a nano-LC system coupled to a Q-TOF mass spectrometer.
-
Data Analysis: The MS/MS spectra were searched against a human protein database using the Mascot search engine.
UPS2
-
Sample Preparation: A commercially available protein standard (UPS2, Sigma-Aldrich) containing 48 human proteins at various concentrations was used. The sample was digested with trypsin.
-
Mass Spectrometry: The peptides were separated by nano-LC and analyzed on an LTQ-Orbitrap Velos mass spectrometer.
-
Data Analysis: The raw files were processed using MaxQuant against a human protein database.
Yeast
-
Sample Preparation: Saccharomyces cerevisiae cells were cultured, harvested, and lysed. The protein extract was then subjected to in-solution tryptic digestion.
-
Mass Spectrometry: The peptide mixture was analyzed by LC-MS/MS on a high-resolution Q-Exactive mass spectrometer.
-
Data Analysis: The spectra were searched against a Saccharomyces cerevisiae protein database using the Andromeda search engine within MaxQuant.
DME (Drosophila melanogaster Embryo)
-
Sample Preparation: Proteins were extracted from Drosophila melanogaster embryos and digested with trypsin.
-
Mass Spectrometry: The resulting peptides were analyzed by LC-MS/MS on an LTQ-Orbitrap instrument.
-
Data Analysis: The raw data was searched against a Drosophila melanogaster protein database using the SEQUEST algorithm.
HumanMD (Human Medulloblastoma)
-
Sample Preparation: Proteins were extracted from human medulloblastoma tissue samples. The proteins were then digested with trypsin.
-
Mass Spectrometry: The peptide samples were analyzed by LC-MS/MS on a Q-Exactive mass spectrometer.
-
Data Analysis: The MS/MS data was searched against a human protein database using the Mascot search engine.
HumanEKC (Human Embryonic Kidney Cells)
-
Sample Preparation: Human Embryonic Kidney (HEK293) cells were cultured and lysed. The protein lysate was digested with trypsin.
-
Mass Spectrometry: The resulting peptides were analyzed by LC-MS/MS on an LTQ-Orbitrap Velos mass spectrometer.
-
Data Analysis: The raw data was processed with MaxQuant and searched against a human protein database.
This guide provides a comprehensive technical overview of the DeepPep protein inference method. Its innovative use of deep learning offers a powerful tool for researchers and scientists, enabling more accurate and reliable identification of proteins in complex biological samples. The provided quantitative data and experimental protocols serve as a valuable resource for those looking to understand, apply, or build upon this cutting-edge technology in their own research and development endeavors.
